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Compound of Interest

Compound Name:
2-Amino-3-(3-

nitrophenyl)propanoic acid

Cat. No.: B556588 Get Quote

An In-Depth Technical Guide to 2-Amino-3-(3-nitrophenyl)propanoic Acid for Advanced

Research and Pharmaceutical Development

Introduction
2-Amino-3-(3-nitrophenyl)propanoic acid, an unnatural amino acid derivative of L-

phenylalanine, serves as a pivotal building block in contemporary chemical biology and

medicinal chemistry. Its strategic importance lies in the nitro group positioned on the phenyl

ring, which not only modulates the electronic and steric properties of the molecule but also

offers a versatile chemical handle for further derivatization. This guide provides an in-depth

exploration of its synthesis, properties, and diverse applications, tailored for researchers,

scientists, and professionals in drug development. The L-enantiomer of this compound is

registered under CAS Number 19883-74-0.[1][2][3][4][5]

Physicochemical Properties
The integration of 2-Amino-3-(3-nitrophenyl)propanoic acid into research and development

workflows necessitates a thorough understanding of its fundamental physicochemical

characteristics. These properties are critical for designing synthetic routes, formulating

solutions, and interpreting biological data.
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Property Value Source(s)

CAS Number 19883-74-0 (for L-isomer) [1][2][3][4][5]

Molecular Formula C₉H₁₀N₂O₄ [1][2][3][4][5]

Molecular Weight 210.19 g/mol [1][3][6]

Appearance White to off-white solid/powder [2]

Boiling Point 410.8 °C at 760 mmHg [4]

Density 1.408 g/cm³ [4]

Water Solubility

29.17 mg/mL (requires pH

adjustment to 9 with NaOH

and sonication)

[2][7][8]

Synthesis of 2-Amino-3-(3-nitrophenyl)propanoic
Acid
The primary synthetic route to 2-Amino-3-(3-nitrophenyl)propanoic acid is through the

electrophilic nitration of L-phenylalanine. This reaction is a classic example of electrophilic

aromatic substitution, where the choice of reagents and control of reaction conditions are

paramount to achieving the desired regioselectivity and yield.

Causality of Experimental Choices
The use of a nitrating mixture, typically concentrated nitric acid (HNO₃) and concentrated

sulfuric acid (H₂SO₄), is standard for aromatic nitration. Sulfuric acid acts as a catalyst by

protonating nitric acid to form the highly electrophilic nitronium ion (NO₂⁺), which is the active

nitrating agent. The amino acid functionality of the starting material, L-phenylalanine, directs

the substitution pattern. Under strongly acidic conditions, the amino group is protonated to an

ammonium group (-NH₃⁺), which is a meta-directing deactivator. This is why the nitro group is

predominantly introduced at the meta-position (position 3) of the phenyl ring. Temperature

control is critical; exothermic nitration reactions can easily lead to polysubstitution and

degradation of the starting material if not properly managed.
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Experimental Protocol: Nitration of L-Phenylalanine
The following protocol is a generalized procedure based on established methods for the

nitration of phenylalanine.[9][10]

Materials:

L-phenylalanine

Concentrated Sulfuric Acid (95-98%)

Concentrated Nitric Acid (70%)

Ice

Deionized Water

Sodium Carbonate (for neutralization)

Procedure:

Reaction Setup: In a three-necked flask equipped with a mechanical stirrer and a dropping

funnel, cool concentrated sulfuric acid to 0°C in an ice-salt bath.

Substrate Addition: Slowly add L-phenylalanine to the cooled sulfuric acid with constant

stirring, ensuring the temperature remains below 5°C.

Nitration: Prepare a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric

acid (typically in a 1:2 volume ratio). Add this nitrating mixture dropwise to the L-

phenylalanine solution over a period of 1-2 hours, maintaining the reaction temperature at 0-

5°C.

Reaction Monitoring: After the addition is complete, allow the reaction to stir at the same

temperature for an additional 1-2 hours. The reaction progress can be monitored by thin-

layer chromatography (TLC).

Quenching: Carefully pour the reaction mixture onto a large volume of crushed ice with

vigorous stirring. This will precipitate the crude product.
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Neutralization and Isolation: Slowly neutralize the acidic solution with a saturated solution of

sodium carbonate until the pH is approximately 6-7. The precipitated solid is then collected

by vacuum filtration.

Purification: The crude product is washed with cold deionized water and then recrystallized

from hot water or a suitable solvent system to yield pure 2-Amino-3-(3-
nitrophenyl)propanoic acid.

Starting Materials & Reagents

Reaction & PurificationL-Phenylalanine

Nitration @ 0-5°C

HNO3 / H2SO4

Quenching on Ice Neutralization & Filtration Recrystallization Pure ProductYields final compound

Click to download full resolution via product page

Caption: Workflow for the synthesis of 2-Amino-3-(3-nitrophenyl)propanoic acid.

Applications in Research and Drug Development
The unique structure of 2-Amino-3-(3-nitrophenyl)propanoic acid makes it a valuable tool in

various research domains.

Peptide Synthesis
As an unnatural amino acid, it is used in peptide synthesis to create novel peptides with

enhanced properties.[11] The introduction of the nitro group can:

Modulate Biological Activity: The altered steric and electronic profile can change the binding

affinity and specificity of a peptide to its target receptor.

Serve as a Chemical Handle: The nitro group can be readily reduced to an amine, which can

then be used for conjugation to other molecules, such as fluorescent dyes, drugs, or
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polyethylene glycol (PEG).

Influence Conformation: The presence of the nitro group can introduce conformational

constraints, leading to more stable secondary structures.

Neuroscience and Drug Development
This compound is a valuable tool in neuroscience research and the development of drugs

targeting the central nervous system.[11] Its structural similarity to phenylalanine allows it to

interact with biological systems that recognize this natural amino acid. It is used to study

neurotransmitter systems and to synthesize novel compounds with potential therapeutic

applications in neurological disorders.[11]

Cancer Research
3-Nitro-L-phenylalanine has demonstrated potential as an anticancer agent.[1] Its proposed

mechanism of action involves the inhibition of cancer cell growth by interacting with

dehydrogenase enzymes, thereby disrupting fatty acid metabolism.[1] Additionally, the nitro

group can interact with guanine in DNA, preventing hydrogen bond formation and destabilizing

the DNA structure, which can lead to apoptosis in cancer cells.[1]
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Caption: Role in a typical drug discovery pipeline.

Safety and Handling
Based on available safety data sheets, 2-Amino-3-(3-nitrophenyl)propanoic acid should be

handled with standard laboratory precautions. It may cause skin, eye, and respiratory irritation.

[4]
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Storage: Store in a cool, dry, and well-ventilated area. For long-term storage, temperatures

of -20°C are recommended.[2]

Personal Protective Equipment (PPE): Wear appropriate PPE, including gloves, safety

glasses, and a lab coat.

Conclusion
2-Amino-3-(3-nitrophenyl)propanoic acid is a versatile and valuable compound for

researchers and drug development professionals. Its straightforward synthesis and the unique

properties imparted by the nitro group provide a powerful platform for creating novel peptides

and small molecules with tailored biological activities. As research in peptide therapeutics,

neuropharmacology, and oncology continues to advance, the utility of this and other unnatural

amino acids is poised to expand, opening new avenues for therapeutic intervention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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